molecular formula C17H24N2O3 B2472650 N-(3,4-dimethylphenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide CAS No. 1421445-48-8

N-(3,4-dimethylphenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide

Cat. No. B2472650
CAS RN: 1421445-48-8
M. Wt: 304.39
InChI Key: JNZNBNHTXIARPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-dimethylphenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential as an anti-cancer agent. DMXAA was first isolated from the Australian plant Duboisia myoporoides, and its synthesis has been achieved through various methods.

Scientific Research Applications

Synthesis and Chemical Properties

  • Novel Synthesis Methods : A novel Prins cascade process has been developed for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, which includes compounds similar to N-(3,4-dimethylphenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide. This process involves coupling of aldehydes with specific benzenesulfonamides, representing a significant advancement in the synthesis of spiromorpholinotetrahydropyran derivatives (Reddy, Medaboina, Sridhar, & Singarapu, 2014).

  • Electrochemical Studies : Research into the redox behavior of similar compounds in non-aqueous media has been conducted. These studies provide insights into the electrochemical properties of compounds like this compound, which is crucial for understanding their potential applications in various fields (Abou-Elenien, Aboutabl, Sherin, & Fahmy, 1991).

  • Chiral Building Blocks : The compound has been synthesized using chiral building blocks derived from rac-1,n-alkanediols, which is significant for creating enantiomerically pure forms of the compound. This approach is particularly important in the synthesis of compounds for pharmaceutical applications, where enantiomeric purity can greatly affect drug efficacy and safety (Izquierdo, Plaza, Rodríguez, & Tamayo, 2003).

Potential Biological Applications

  • Antiviral Activities : Compounds structurally similar to this compound have been evaluated for antiviral activities, particularly against influenza viruses. This research indicates potential uses of these compounds in developing antiviral drugs (Göktaş, Vanderlinden, Naesens, Cesur, & Cesur, 2012).

  • Cancer Research : Similar compounds have shown significant inhibition of cancer cell growth in human cancer cells grown in tissue culture, suggesting their potential application in cancer research and therapy (Rice, Sheth, & Wheeler, 1973).

Other Applications

  • Material Sciences : These compounds have been used in the synthesis of novel polymers, such as linear poly(amide-acetals), which can be crosslinked to form insoluble, infusible solids. This application demonstrates the potential use of these compounds in materials science and engineering (Pryde, Moore, Teeter, & Cowan, 1962).

properties

IUPAC Name

N-(3,4-dimethylphenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H24N2O3/c1-13-3-4-15(11-14(13)2)18-16(20)19-7-10-22-17(12-19)5-8-21-9-6-17/h3-4,11H,5-10,12H2,1-2H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JNZNBNHTXIARPN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)N2CCOC3(C2)CCOCC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H24N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.